Cas no 52380-85-5 (4-Phenylbenzo[b]thiophene)

• Product Name: 4-Phenylbenzo[b]thiophene
• CAS No: 52380-85-5
• MF: C₁₄H₁₀S
• MW: 210.294202327728
• CID: 2669194
• PubChem ID: 14398699
• Update Time: 2025-04-21

4-Phenylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-Phenylbenzo[b]thiophene
• SCHEMBL4315241
• 52380-85-5
• NJCJOKLCLFCCON-UHFFFAOYSA-N
• DB-123554
• benzo[b]thiophene,4-phenyl-
• 4-PHENYL-1-BENZOTHIOPHENE

• Inchi： 1S/C14H10S/c1-2-5-11(6-3-1)12-7-4-8-14-13(12)9-10-15-14/h1-10H
• InChI Key： NJCJOKLCLFCCON-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.05032149Da
• Monoisotopic Mass: 210.05032149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų